Cas no 1363165-99-4 (Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate)

• Product Name: Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate
• CAS No: 1363165-99-4
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• MDL: MFCD21364425
• CID: 1056969
• Update Time: 2025-11-02

Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylate
• Cyclohexanecarboxyli​c acid, 1-​(4-​chlorophenyl)​-​4-​oxo-​, methyl ester
• 6872AJ
• TRA0011619
• SY018397
• Methyl1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylate
• methyl 1-(4-chlorophenyl)-4-oxocyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 1-(4-chlorophenyl)-4-oxo-, methyl ester
• Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate

• MDL： MFCD21364425
• Inchi： 1S/C14H15ClO3/c1-18-13(17)14(8-6-12(16)7-9-14)10-2-4-11(15)5-3-10/h2-5H,6-9H2,1H3
• InChI Key： JHJVQEVAONNPFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(=O)OC)CCC(CC1)=O

Computed Properties

• Exact Mass: 266.07100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Topological Polar Surface Area: 43.4

Experimental Properties

• PSA: 43.37000
• LogP: 2.89390

Additional information on Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate

Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate (CAS No. 1363165-99-4): A Versatile Chemical Intermediate

Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate (CAS No. 1363165-99-4) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This cyclohexanecarboxylate derivative features a unique molecular structure combining a 4-chlorophenyl group with a 4-oxocyclohexane ring, making it particularly valuable as a building block in synthetic chemistry.

The compound's molecular formula is C₁₄H₁₅ClO₃, with a molecular weight of 266.72 g/mol. Its structural features include a methyl ester group at position 1 and a ketone functionality at position 4 of the cyclohexane ring. This combination of functional groups makes Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate particularly useful for various chemical transformations, including reduction, condensation, and nucleophilic addition reactions.

Recent scientific literature highlights the growing importance of chlorophenyl-containing compounds in drug discovery. Researchers are particularly interested in how the 4-chlorophenyl moiety in Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate can influence biological activity when incorporated into larger molecular frameworks. The compound's ketone group serves as an excellent handle for further synthetic modifications, allowing medicinal chemists to create diverse molecular libraries.

In the agrochemical sector, cyclohexanone derivatives like Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate are being explored for their potential as intermediates in the synthesis of novel crop protection agents. The chlorinated aromatic system combined with the cyclohexanone scaffold offers interesting possibilities for developing compounds with specific modes of action against agricultural pests.

The synthesis of Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches often employ catalytic methods to improve yield and reduce environmental impact, aligning with current trends in green chemistry and sustainable synthesis. These methods are particularly relevant as the chemical industry moves toward more environmentally friendly production processes.

Analytical characterization of Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly impact biological activity.

The stability profile of Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate makes it suitable for various storage conditions. Proper handling should include protection from moisture and extreme temperatures to maintain its chemical integrity. The compound's shelf life can be extended when stored in appropriate containers under inert atmosphere, following standard laboratory safety protocols.

Market demand for specialty chemical intermediates like Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate has been steadily increasing, driven by growth in the pharmaceutical and agrochemical sectors. Custom synthesis services for such compounds have become particularly valuable as research organizations seek to accelerate their drug discovery programs while maintaining cost efficiency.

Recent patent literature reveals several applications of Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate derivatives in therapeutic areas such as central nervous system disorders and metabolic diseases. The compound's structural features allow for the development of molecules with optimized pharmacokinetic properties, addressing current challenges in drug development like bioavailability and metabolic stability.

Quality control standards for Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate have become more stringent as its applications expand. Reputable suppliers now provide comprehensive analytical data packages, including chromatographic purity assessments and detailed spectroscopic characterization, to meet the exacting requirements of research and development teams.

The future research directions for Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate include exploration of its enantioselective synthesis and investigation of its potential as a chiral building block. As asymmetric synthesis gains importance in pharmaceutical development, the demand for optically pure versions of such intermediates is expected to grow significantly.

Environmental considerations in the production and use of Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate have led to the development of improved synthetic routes with reduced waste generation. These advancements align with the principles of green chemistry and respond to increasing regulatory requirements for chemical manufacturing processes.

Academic and industrial researchers continue to explore novel applications for Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate and related compounds. Its versatility as a synthetic intermediate ensures its ongoing relevance in chemical research, particularly in areas requiring structurally diverse building blocks for molecular design and discovery.

For laboratories working with Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate, proper documentation of handling procedures and safety measures is essential. While the compound doesn't fall under strict regulatory controls, standard laboratory safety practices should always be followed when handling any chemical substance.

The global market for fine chemical intermediates like Methyl 1-(4-chlorophenyl)-4-oxocyclohexanecarboxylate is expected to maintain steady growth, supported by ongoing research in life sciences and materials chemistry. Suppliers are increasingly offering custom synthesis and scale-up services to meet the specific needs of research organizations and development teams.